Cas no 6590-94-9 (3,4-Dichlorophenyl isothiocyanate)

• Product Name: 3,4-Dichlorophenyl isothiocyanate
• CAS No: 6590-94-9
• MF: C₇H₃Cl₂NS
• MW: 204.076418161392
• MDL: MFCD00037828
• CID: 85720
• PubChem ID: 23065
• Update Time: 2025-04-18

3,4-Dichlorophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichlorophenyl isothiocyanate
• 3,4-Dichloroisothiocyanatobenzene
• 1,2-dichloro-4-isothiocyanatobenzene
• Isothiocyanic Acid 3,4-Dichlorophenyl Ester
• Benzene, 1,2-dichloro-4-isothiocyanato-
• 3,4-Dichlorophenylisothiocyanate
• OSBIEFWIIINTNJ-UHFFFAOYSA-N
• Benzene, 1,2-dichloro-4-isothiocyanato- (9CI)
• ISOTHIOCYANIC ACID, 3,4-DICHLOROPHENYL ESTER
• 1,2-dichloro-4-isothiocyanato-benzene
• NSC220236
• FT-0728406
• NSC-220236
• 3,4-Dichloro-1-isothiocyanato-benzene
• 3,4-Dichloro-1-isothiocyanatobenzene
• MFCD00037828
• NSC 220236
• Benzene,1,2-dichloro-4-isothiocyanato-
• SCHEMBL1052023
• L58BMT3A78
• DTXSID10216115
• AKOS000279631
• EINECS 229-526-0
• H10811
• NS00035930
• 1,2-Dichloro-4-isothiocyanatobenzene #
• BRN 0511101
• 3,4-Dichlorophenyl isothiocyanate, 97%
• GS-5479
• 6590-94-9
• SY048896
• EN300-20679
• F0001-1759
• 4-12-00-01271 (Beilstein Handbook Reference)
• D4926
• J-802102
• A835274
• DB-021869

• MDL： MFCD00037828
• Inchi： 1S/C7H3Cl2NS/c8-6-2-1-5(10-4-11)3-7(6)9/h1-3H
• InChI Key： OSBIEFWIIINTNJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N=C=S)Cl
• BRN： 0511101

Computed Properties

• Exact Mass: 202.93600
• Monoisotopic Mass: 202.936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 44.4
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Transparent light yellow liquid
• Density: 1.422 g/mL at 25 °C(lit.)
• Boiling Point: 148°C/10mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.68(lit.)
• PSA: 44.45000
• LogP: 3.72770
• Sensitiveness: Moisture Sensitive

3,4-Dichlorophenyl isothiocyanate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S23-S26-S27-S36/37/39-S45
• RTECS：NX8490000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R34
• Packing Group：III
• Safety Term：8
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides